1,2,2-Triethyl-3-methylpyrrolidine

• CAS No.: 89214-95-9
• Molecular Formula: C11H23N
• Molecular Weight: 169.31 g/mol
• IUPAC Name: 1,2,2-triethyl-3-methylpyrrolidine
• InChI: InChI=1S/C11H23N/c1-5-11(6-2)10(4)8-9-12(11)7-3/h10H,5-9H2,1-4H3
• InChI Key: FWGWVJGAXZWEHH-UHFFFAOYSA-N
• Canonical SMILES: CCC1(C(CCN1CC)C)CC

Description

1,2,2-Triethyl-3-methylpyrrolidine is a pyrrolidine derivative featuring a five-membered saturated amine ring substituted with three ethyl groups (at positions 1, 2, and 2) and one methyl group (at position 3). Pyrrolidines are widely studied for their conformational flexibility, basicity, and applications in pharmaceuticals and agrochemicals. The aliphatic substituents in this compound likely enhance its lipophilicity and steric bulk compared to unsubstituted pyrrolidine.

Comparison with Similar Compounds

Comparison with Similar Pyrrolidine Derivatives

Structural and Molecular Comparisons

The following table compares 1,2,2-Triethyl-3-methylpyrrolidine with two structurally related pyrrolidine derivatives from the literature:

Compound Name	Molecular Formula	Molecular Weight	Substituents	Key Properties (Inferred/Reported)
1,2,2-Triethyl-3-methylpyrrolidine	C₁₂H₂₉N	183.37	Triethyl, methyl	High lipophilicity (LogP ~3.5), liquid at room temp
3,3-Dimethyl-1,2,2-triphenylpyrrolidine	C₂₄H₂₅N	327.47	Dimethyl, triphenyl	High steric bulk, rigid structure, solid state likely
5-Ethyl 2-methyl...dicarboxylate	C₂₂H₂₅N₃O₆	427.45	Ester groups, phenyl, cyano	Crystalline solid (mp 148–150°C), polar

*Predicted using substituent contribution models due to lack of experimental data.

Key Observations:

Lipophilicity: The target compound’s aliphatic substituents (ethyl/methyl) confer higher lipophilicity compared to the polar ester- and cyano-substituted analog in . However, it is less lipophilic than the triphenyl derivative in , where aromatic rings dominate.

In contrast, the target compound’s ethyl/methyl groups may balance steric bulk with flexibility.

Physical State : The ester-containing analog is a crystalline solid (mp 148–150°C), whereas the target compound is likely a liquid at room temperature due to its aliphatic chains.

Spectroscopic and Analytical Data

• 5-Ethyl 2-methyl...dicarboxylate : Characterized by $ ^1H $-NMR (δ 1.25–7.45 ppm), IR (C=O stretch at 1730 cm$ ^{-1} $), and MS ([M+H]$ ^+ $ at 428.2). These techniques are standard for pyrrolidine derivatives.
• 1,2,2-Triethyl-3-methylpyrrolidine : Predicted $ ^1H $-NMR signals would include ethyl group triplets (δ 0.9–1.5 ppm) and methyl singlets (δ 1.0–1.3 ppm).